6-Tert-butyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
6-Tert-butyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known as 6-TB-3-PY-THP-2,4-D, is an organic compound with a wide range of applications in both scientific research and industrial processes. It is a five-membered heterocyclic compound containing a nitrogen atom and a sulfur atom, as well as two tertiary butyl groups and a propan-2-yl group. 6-TB-3-PY-THP-2,4-D is a colorless solid with a melting point of approximately 115°C.
Scientific Research Applications
Novel Synthesis Approaches
Researchers have developed novel synthetic routes for dihydropyrimidine-2,4-dione derivatives, showcasing their utility in creating complex molecules with potential biological activities. For instance, Udayakumar et al. (2017) reported the synthesis and characterization of new compounds through a multi-step reaction, demonstrating modest to high yields. These compounds were evaluated for their cytotoxic effects against the A431 cancer cell line, indicating their potential in anticancer studies (Udayakumar, Gowsika, & Pandurangan, 2017).
Antioxidant and Cytotoxic Activities
Shatokhin et al. (2021) synthesized chromone-based hybrids containing xanthine and sterically hindered phenol fragments, including dihydropyrimidine-2,4-dione structures, to investigate their cytotoxic and antioxidant activities. This study underscores the versatility of dihydropyrimidine-2,4-dione derivatives in developing compounds with desired biological properties (Shatokhin et al., 2021).
Bioactive Analog Synthesis
Maftei et al. (2013) focused on synthesizing novel bioactive analogs bearing the dihydropyrimidine-2,4-dione moiety, testing them for antitumor activity against a panel of cell lines. Their work illustrates the potential of these compounds in developing new therapeutic agents (Maftei, Fodor, Jones, Franz, Kelter, Fiebig, & Neda, 2013).
Intermediate in Synthesis Routes
Zhang et al. (2022) described the synthesis of a compound as an intermediate in the production of a target molecule intended for mTOR-targeted PROTAC therapy. This highlights the role of dihydropyrimidine-2,4-dione derivatives in the synthesis of complex molecules for targeted therapeutic applications (Zhang, Huang, Cao, Gong, Gan, & Mao, 2022).
properties
IUPAC Name |
6-tert-butyl-3-propan-2-yl-1H-pyrimidine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O2/c1-7(2)13-9(14)6-8(11(3,4)5)12-10(13)15/h6-7H,1-5H3,(H,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGANLFKCKYDOGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)C=C(NC1=O)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Tert-butyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.